4-O,3'-O-didemethyl mutactimycin

• Molecular Formula: C26H28O11
• Molecular Weight: 516.5 g/mol
• IUPAC Name: (7S,9R)-4,6,9,11-tetrahydroxy-3,9-dimethyl-7-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-8,10-dihydro-7H-tetracene-5,12-dione
• InChI: InChI=1S/C26H28O11/c1-8-4-5-10-14(17(8)27)22(32)16-15(19(10)29)20(30)11-6-26(3,35)7-12(13(11)21(16)31)37-25-24(34)23(33)18(28)9(2)36-25/h4-5,9,12,18,23-25,27-28,30-31,33-35H,6-7H2,1-3H3/t9-,12-,18-,23+,24+,25-,26+/m0/s1
• InChI Key: KFOKBTLLYXTWHL-OJPOHHCHSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2C[C@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=C(C=C5)C)O)O)(C)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=C(C=C5)C)O)O)(C)O)O)O)O
• synonyms: 4-O,3'-O-didemethyl mutactimycin; dimethyl mutactimycin

Description

4-O,3'-O-didemethyl mutactimycin is a natural product found in Streptomyces with data available.

Scientific Research Applications

Antibiotic Properties and Antimicrobial Activity

4-O,3'-O-didemethyl mutactimycin, an anthracycline antibiotic isolated from actinomycetes strains like Nocardia transvalensis and Streptomyces sp., exhibits notable antimicrobial activity. Its potential in combating Gram-positive bacteria and cytotoxicity against certain tumor cells, such as P388, L1210, and HeLa tumor cells, highlights its relevance in medical microbiology and oncology research (Speitling et al., 1998).

Structural Elucidation and Chemical Properties

The structural and physico-chemical properties of this compound have been extensively studied, contributing to a deeper understanding of its pharmacological potential. Advanced techniques like NMR and mass spectrometry have been instrumental in elucidating its complex chemical structure (Zitouni et al., 2004). This knowledge is crucial for the synthesis of novel derivatives with potential therapeutic applications.

Inhibitory Activities and Antibacterial Applications

The research on this compound extends to its inhibitory activities, especially in the context of DNA gyrase inhibition and efflux pump inhibition. Such properties make it a candidate for treating infections caused by Gram-positive pathogenic bacteria and possibly in the development of novel antibiotics or adjunct therapies (Galm et al., 2004).

Emerging Applications in Antibacterial Resistance

The compound's potential in addressing the challenge of antibiotic resistance, especially in the context of resistant strains like MRSA, is a crucial area of study. Its unique mode of action and structure provide insights into novel pathways for overcoming resistance mechanisms in pathogenic bacteria (Cookson, 1998).